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Compound of Interest

Compound Name: 1-Bromo-3-hexene

Cat. No.: B2517785 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-3-hexene
Disclaimer: This document provides immediate safety and logistical information for handling 1-
Bromo-3-hexene in a laboratory setting. The following guidance is based on the known

hazards of this chemical and data from closely related compounds due to the absence of a

comprehensive Safety Data Sheet (SDS) specifically for 1-Bromo-3-hexene. Researchers,

scientists, and drug development professionals should always consult with their institution's

safety office and refer to all available safety literature before handling any chemical.

Core Safety Information
1-Bromo-3-hexene is classified as a flammable liquid and vapor that can cause skin irritation,

serious eye irritation, and may lead to respiratory irritation.[1] Adherence to strict safety

protocols is essential to minimize risk.

Physical and Chemical Properties

Molecular Formula C₆H₁₁Br

Molecular Weight 163.06 g/mol [1]

Appearance Data not available

Odor Data not available
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GHS Hazard Statements

H226 Flammable liquid and vapor[1]

H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1]

H335 May cause respiratory irritation[1]

Operational Plan: Handling 1-Bromo-3-hexene
1. Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[2][3]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[4]

Use explosion-proof electrical, ventilating, and lighting equipment to prevent ignition of

flammable vapors.[2]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield.[3][5]

Skin Protection:

Wear a flame-retardant lab coat and consider impervious clothing.[3]

Use chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any signs of

degradation or puncture before and during use.[3][5]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

use a NIOSH-approved respirator with an organic vapor cartridge.

3. Safe Work Practices:

Avoid contact with skin, eyes, and clothing.[3]
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Do not inhale vapors or mists.[3]

Keep the chemical away from heat, sparks, and open flames.[4]

Use non-sparking tools and take precautionary measures against static discharge.[2]

Wash hands thoroughly after handling.

Disposal Plan
All waste containing 1-Bromo-3-hexene must be treated as hazardous waste.

Waste Collection:

Collect all liquid waste, including any contaminated solvents, in a designated, properly

labeled, and sealed container.

Collect any solid waste, such as contaminated gloves, paper towels, or absorbent

materials, in a separate, clearly labeled, and sealed container.

Storage: Store waste containers in a cool, dry, and well-ventilated area, away from sources

of ignition and incompatible materials.

Disposal: Dispose of all waste through your institution's hazardous waste management

program. Do not pour 1-Bromo-3-hexene or its solutions down the drain.[2] Contaminated

packaging should be disposed of as unused product.[5]

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing and wash it before reuse. If skin irritation occurs, get medical advice/attention.[2]
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Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Call a poison center or doctor/physician

if you feel unwell.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Spill Response Workflow

Caption: Workflow for handling a chemical spill of 1-Bromo-3-hexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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